Cas no 2228407-94-9 (5-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)-1,2-oxazole-4-carboxylic acid)

• Product Name: 5-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)-1,2-oxazole-4-carboxylic acid
• CAS No: 2228407-94-9
• MF: C₉H₈ClN₃O₃
• MW: 241.631120681763
• CID: 5853161
• PubChem ID: 165844627
• Update Time: 2025-05-20

5-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)-1,2-oxazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)-1,2-oxazole-4-carboxylic acid
• 2228407-94-9
• EN300-1977861

• Inchi： 1S/C9H8ClN3O3/c1-4-6(8(10)13(2)12-4)7-5(9(14)15)3-11-16-7/h3H,1-2H3,(H,14,15)
• InChI Key： FMDSPYHWOXQFSX-UHFFFAOYSA-N
• SMILES： ClC1=C(C2=C(C(=O)O)C=NO2)C(C)=NN1C

Computed Properties

• Exact Mass: 241.0254188g/mol
• Monoisotopic Mass: 241.0254188g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 81.2Ų

Additional information on 5-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)-1,2-oxazole-4-carboxylic acid

Introduction to 5-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)-1,2-oxazole-4-carboxylic Acid (CAS No. 2228407-94-9)

5-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)-1,2-oxazole-4-carboxylic acid is a significant compound in the field of pharmaceutical chemistry, characterized by its complex and highly functionalized molecular structure. This compound, identified by the CAS number 2228407-94-9, has garnered considerable attention due to its potential applications in the development of novel therapeutic agents. The presence of multiple heterocyclic rings and functional groups makes it a versatile scaffold for further chemical modifications and biological evaluations.

The core structure of this compound consists of a 1,2-oxazole ring linked to a 5-chloro-1,3-dimethyl-1H-pyrazole moiety. The oxazole ring is known for its stability and ability to participate in various chemical reactions, while the pyrazole moiety introduces additional reactivity and potential binding sites for biological targets. This combination of structural features makes 5-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)-1,2-oxazole-4-carboxylic acid a promising candidate for drug discovery and development.

In recent years, there has been a growing interest in heterocyclic compounds due to their diverse biological activities and synthetic flexibility. The 5-chloro-1,3-dimethylpyrazole moiety, in particular, has been extensively studied for its role in medicinal chemistry. Its chloro substituent enhances electrophilicity, making it susceptible to nucleophilic attack and allowing for further derivatization. This property has been exploited in the synthesis of various bioactive molecules, including kinase inhibitors and antimicrobial agents.

The 1,2-oxazole ring is another critical component of this compound, contributing to its overall pharmacological profile. Oxazoles are known for their stability under physiological conditions and their ability to form hydrogen bonds with biological targets. These characteristics make them valuable in the design of drugs targeting enzymes and receptors. The carboxylic acid group at the 4-position of the oxazole ring further enhances the compound's reactivity, enabling it to participate in various chemical transformations such as esterification or amidation.

The synthesis of 5-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)-1,2-oxazole-4-carboxylic acid involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the chloro substituent on the pyrazole ring typically involves halogenation reactions using reagents such as N-chlorosuccinimide (NCS) or chlorine gas. Subsequent coupling reactions with the oxazole scaffold can be achieved using palladium-catalyzed cross-coupling techniques or traditional carboxylation methods.

The biological activity of this compound has been explored in several preclinical studies. Researchers have investigated its potential as an inhibitor of various enzymes involved in cancer metabolism and signaling pathways. The pyrazole moiety has been shown to interact with ATP-binding sites on kinases, while the oxazole ring provides additional binding interactions through hydrogen bonding or hydrophobic effects. These interactions have led to the identification of several derivatives with enhanced potency and selectivity.

In addition to its role as a kinase inhibitor, 5-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)-1,2-oxazole-4-carboxylic acid has shown promise in other therapeutic areas. Studies have demonstrated its efficacy against bacterial infections by interfering with bacterial cell wall synthesis or metabolic pathways. The chloro substituent on the pyrazole ring appears to enhance antibacterial activity by increasing electrophilicity and facilitating interactions with bacterial enzymes.

The pharmacokinetic properties of this compound are also of interest for drug development. Researchers have evaluated its solubility, stability, and metabolic pathways to optimize its bioavailability and reduce potential side effects. Modifications such as esterification or amidation of the carboxylic acid group have been explored to improve solubility and reduce toxicity. These efforts aim to enhance the compound's therapeutic index and make it a viable candidate for clinical trials.

The future directions for research on 5-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)-1,2-oxxazole carboxylic acid include further exploration of its mechanism of action and identification of new therapeutic applications. Advances in computational chemistry and high-throughput screening techniques may accelerate the discovery of new derivatives with improved pharmacological properties. Additionally, collaboration between academic institutions and pharmaceutical companies could facilitate faster translation from bench research to clinical development.

In conclusion, 5-(5-chloro - 1 ,3 - dimethyl - 1 H - pyrazol - 4 - yl ) - 1 ,2 - oxazole - 4 - carboxylic acid is a multifaceted compound with significant potential in pharmaceutical research . Its unique structural features , combined with its observed biological activities , make it a valuable scaffold for drug discovery . Continued investigation into its synthesis , pharmacology , and clinical applications will likely yield novel therapeutic agents that address unmet medical needs .